![molecular formula C12H11FN2O3S B2853223 Methyl 2-(2-acetylimino-6-fluoro-1,3-benzothiazol-3-yl)acetate CAS No. 865197-95-1](/img/structure/B2853223.png)
Methyl 2-(2-acetylimino-6-fluoro-1,3-benzothiazol-3-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 2-(2-acetylimino-6-fluoro-1,3-benzothiazol-3-yl)acetate” is a chemical compound that contains a benzothiazole core, which is a type of heterocyclic compound . Benzothiazoles are known for their diverse range of biological activities .
Molecular Structure Analysis
The molecular structure of this compound would include a benzothiazole core, a fluorine atom at the 6th position, and acetylimino and methyl acetate groups attached to the benzothiazole .Chemical Reactions Analysis
Benzothiazoles can undergo a variety of chemical reactions. For instance, they can react with aldehydes to form 2-substituted benzothiazoles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For instance, the presence of a fluorine atom might influence its reactivity and the acetylimino and methyl acetate groups could affect its solubility .Mechanism of Action
The mechanism of action of Methyl 2-(2-acetylimino-6-fluoro-1,3-benzothiazol-3-yl)acetate is not yet fully understood. However, studies have suggested that this compound may act as a potent inhibitor of various enzymes and proteins involved in disease progression. It may also modulate various signaling pathways in the body, leading to its therapeutic effects.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. Studies have suggested that this compound may inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
Methyl 2-(2-acetylimino-6-fluoro-1,3-benzothiazol-3-yl)acetate has several advantages for lab experiments. It is relatively easy to synthesize and has shown promising results in various in vitro and in vivo studies. However, this compound also has some limitations, including its potential toxicity and limited solubility in aqueous solutions.
Future Directions
There are several future directions for the research on Methyl 2-(2-acetylimino-6-fluoro-1,3-benzothiazol-3-yl)acetate. First, more studies are needed to understand the mechanism of action of this compound and its potential applications in various diseases. Second, researchers can explore the use of this compound in the development of new materials for various applications. Finally, studies can be conducted to optimize the synthesis method and improve the properties of the compound for various applications.
In conclusion, this compound is a promising compound that has potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in various fields.
Synthesis Methods
The synthesis of Methyl 2-(2-acetylimino-6-fluoro-1,3-benzothiazol-3-yl)acetate involves the reaction of 2-amino-6-fluorobenzothiazole with acetyl chloride in the presence of triethylamine. The resulting product is then treated with methyl chloroacetate in the presence of sodium hydride to obtain the final product.
Scientific Research Applications
Methyl 2-(2-acetylimino-6-fluoro-1,3-benzothiazol-3-yl)acetate has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. This compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
methyl 2-(2-acetylimino-6-fluoro-1,3-benzothiazol-3-yl)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11FN2O3S/c1-7(16)14-12-15(6-11(17)18-2)9-4-3-8(13)5-10(9)19-12/h3-5H,6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RABFSXZZRYBOPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N=C1N(C2=C(S1)C=C(C=C2)F)CC(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.